2,3-Dichloro-4-ethoxycarbonylpyrrole

• Molecular Formula: C7H7Cl2NO2
• Molecular Weight: 208.04 g/mol
• IUPAC Name: ethyl 4,5-dichloro-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C7H7Cl2NO2/c1-2-12-7(11)4-3-10-6(9)5(4)8/h3,10H,2H2,1H3
• InChI Key: ZDAQLHGWMYCHBV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC(=C1Cl)Cl

Description

2,3-Dichloro-4-ethoxycarbonylpyrrole is a pyrrole derivative characterized by a chlorine atom at positions 2 and 3 of the pyrrole ring and an ethoxycarbonyl group at position 2. Pyrrole derivatives are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science due to their heterocyclic aromatic structure, which allows for diverse functionalization. The chloro substituents enhance electrophilic reactivity and influence intermolecular interactions, while the ethoxycarbonyl group contributes to solubility and steric effects . Although direct synthesis data for this compound are absent in the provided evidence, analogous synthetic routes for pyrrole derivatives (e.g., cyclopropanation, amidation, and esterification) are well-documented .

Comparison with Similar Compounds

Comparison with Similar Pyrrole Derivatives

To contextualize 2,3-Dichloro-4-ethoxycarbonylpyrrole, we compare its hypothetical properties and structural features with related compounds from the literature.

Table 1: Structural and Analytical Comparison of Pyrrole Derivatives

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Analytical Data (NMR, MS)	Elemental Analysis (C/H/N)
2,3-Dichloro-4-ethoxycarbonylpyrrole	Cl (2,3), COOEt (4)	C₇H₇Cl₂NO₂	208.04 (calc.)	N/A (predicted δ ~125–165 ppm for aromatic carbons)	Calc.: C 40.42%; H 3.39%; N 6.73%
Ethyl 5-(3-aminophenyl)-1-(3-cyano-pyrrol-2-yl)-2-methylpyrrole-3-carboxylate (7a)	CN (pyrrol-2-yl), NH₂Ph (5), COOEt (3)	C₂₆H₂₂N₄O₄	454.48	MS: m/z 454 (M⁺); ¹³C NMR: 147.87 (s), 163.88 (s)	Found: C 68.84%; H 4.86%; N 12.37%
Ethyl 5-(3-aminophenyl)-1-(3-cyano-4-methyl-5-phenylpyrrol-2-yl)-2-methylpyrrole-3-carboxylate (7c)	CN (3), Ph (5), CH₃ (4), COOEt (3)	C₂₁H₂₂N₄O₂	362.43	MS: m/z 362 (M⁺); ¹³C NMR: 148.70 (s), 164.12 (s)	Found: C 69.52%; H 6.10%; N 15.86%

Key Observations:

Substituent Effects on Reactivity: The dichloro substitution in 2,3-Dichloro-4-ethoxycarbonylpyrrole likely increases electrophilicity compared to cyano (7a, 7c) or methyl substituents, facilitating nucleophilic aromatic substitution reactions. Ethoxycarbonyl groups (present in all compounds) improve solubility in polar solvents, but steric hindrance may reduce reaction rates at the pyrrole ring.

Spectroscopic Differences: The absence of electron-withdrawing groups (e.g., CN in 7a, 7c) in 2,3-Dichloro-4-ethoxycarbonylpyrrole may result in upfield shifts in ¹³C NMR for the ethoxycarbonyl carbon compared to compounds with cyano substituents (δ ~163–164 ppm in 7a, 7c vs. predicted δ ~160–162 ppm) .

Elemental Analysis: Higher nitrogen content in 7c (15.86% vs. 6.73% in 2,3-Dichloro-4-ethoxycarbonylpyrrole) reflects the presence of additional amino and cyano groups.

Synthetic Complexity :

• The synthesis of 2,3-Dichloro-4-ethoxycarbonylpyrrole may require selective chlorination steps (e.g., using (COCl)₂ or SOCl₂), contrasting with the amidation/alkylation routes for 7a and 7c .